Silybin

• Molecular Formula: C25H22O10
• Molecular Weight: 482.4 g/mol
• InChI: InChI=1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20-,23+,24-,25-/m0/s1
• InChIKey: SEBFKMXJBCUCAI-PQVVKJAFSA-N

Silybin for Research and Industrial Use: Core Identity and Procurement Context

Silybin (CAS: 22888-70-6), the principal bioactive flavonolignan isolated from Silybum marianum (milk thistle), constitutes approximately 50% of the crude silymarin extract as an equimolar mixture of silybin A and silybin B diastereomers [1]. Unlike the crude mixture, which contains a variable cocktail of related flavonolignans (isosilybin, silychristin, silydianin) and taxifolin, purified silybin provides a defined molecular entity with a well-characterized pharmacological profile, enabling precise dosing in research and therapeutic applications [2]. Its physicochemical limitation—poor aqueous solubility resulting in low oral bioavailability—has driven the development of specialized formulations (e.g., phytosome complexes, nanocrystals) that are distinct from standard silybin powder, representing a critical procurement consideration [3]. This guide provides quantitative, comparator-based evidence to inform scientific selection and procurement decisions.

Identity Purified silybin (A/B diastereomers) as a defined molecular entity

Formulation Aqueous solubility limitation; formulation-dependent exposure research

Activity Profile Low direct radical scavenging; reported model-specific hepatoprotective response

• [1] Free Radical Scavenging and Antioxidant Activities of Silymarin Components. Antioxidants (Basel). 2013 Dec 10;2(4):398-407. View Source
• [2] Valentová K, Purchartová K, Rárová L, et al. Looking beyond silybin: the importance of other silymarin flavonolignans. Front Pharmacol. 2025;16:1637393. View Source
• [3] Seo S, et al. Nanocrystal Formulation to Enhance Oral Absorption of Silybin: Preparation, In Vitro Evaluations, and Pharmacokinetic Evaluations in Rats and Healthy Human Subjects. Pharmaceutics. 2024;16(8):1001. View Source

Why Silymarin or Other Flavonolignans Cannot Be Interchanged for Silybin

Interchanging crude silymarin extract, or its individual constituent flavonolignans (e.g., silychristin, silydianin, isosilybin), with purified silybin is scientifically unsound due to substantial differences in antioxidant potency, cytoprotective efficacy, and bioavailability. Quantitative assays reveal that silybin exhibits significantly weaker radical scavenging activity than taxifolin or even the crude silymarin mixture [1], yet it demonstrates unique, concentration-dependent hepatoprotection not seen with other constituents in certain models [2]. Furthermore, the pharmacokinetic profile of unformulated silybin is distinct from that of the complex mixture, and advanced formulations (e.g., silybin-phosphatidylcholine) can enhance bioavailability by nearly 10-fold compared to standard silymarin tablets [3]. These differences preclude simple substitution and necessitate evidence-based selection. The following sections provide the quantitative data to support this differentiation.

Crude silymarin Variable flavonolignan composition; radical scavenging and model-specific hepatoprotection may differ from purified silybin.

Other flavonolignans (taxifolin, silychristin) Higher direct antioxidant potency reported; cytoprotection profile may shift across cell models.

Unformulated vs. complexed silybin Oral bioavailability differences preclude direct interchange; formulation-dependent exposure must be reviewed.

• [1] Free Radical Scavenging and Antioxidant Activities of Silymarin Components. Antioxidants (Basel). 2013 Dec 10;2(4):398-407. View Source
• [2] Torres-González L, Waksman-Minsky N, Muñoz-Espinosa LE, Salazar-Aranda R, Pérez-Meseguer J, Cordero-Pérez P. In vitro assessment of hepatoprotective agents against damage induced by acetaminophen and CCl4. BMC Complement Altern Med. 2017 Jan 13;17(1):39. View Source
• [3] Superior silybin bioavailability of silybin-phosphatidylcholine complex in oily-medium soft-gel capsules versus conventional silymarin tablets in healthy volunteers. Springer. 2019. View Source

Quantitative Evidence Differentiating Silybin from Its Closest Analogs and Formulations

Radical Scavenging Potency: Silybin Exhibits Weak DPPH Activity Relative to Co-Occurring Flavonolignans

Silybin demonstrates markedly lower free radical scavenging activity than the flavonoid taxifolin and the crude silymarin mixture in the DPPH assay. This indicates that antioxidant potency is not the primary driver of silybin's therapeutic effects, and it should not be selected based on antioxidant claims alone [1].

DPPH radical scavenging

Reported

Silybin EC50 115–855 µM Taxifolin EC50 32 µM

Low direct radical scavenging; antioxidant potency not the primary research driver.

Assay conditions and diastereomer impact EC50 range.

Evidence Dimension	DPPH free radical scavenging (EC50)
Target Compound Data	EC50 of 115-855 µM (silybin A and silybin B)
Comparator Or Baseline	Taxifolin: EC50 = 32 µM; Silymarin mixture: EC50 = 14.14 ± 0.65 µg/mL (DPPH assay)
Quantified Difference	Taxifolin is >3.6- to 26.7-fold more potent; Silymarin is >3- to 60-fold more potent depending on the silybin diastereomer and assay conditions.
Conditions	In vitro DPPH radical scavenging assay

Why This Matters

This data clarifies that silybin's clinical value is not derived from its direct radical scavenging capacity, preventing procurement based on a misleading 'potent antioxidant' label and directing focus toward its unique hepatoprotective and anti-inflammatory mechanisms.

• [1] Free Radical Scavenging and Antioxidant Activities of Silymarin Components. Antioxidants (Basel). 2013 Dec 10;2(4):398-407. View Source

Hepatoprotection in CCl4-Induced Injury: Only Silybin Provides Significant Cytoprotection

In a head-to-head in vitro study using HepG2 cells, only silybin (SLB) significantly ameliorated CCl4-induced hepatotoxicity, as measured by reductions in AST, LDH, and MDA levels. The crude silymarin extract (SLM) and a silybin-phosphatidylcholine complex (SLP) failed to demonstrate this protective effect at the tested concentrations, highlighting a unique property of the uncomplexed silybin molecule in this specific model [1].

CCl4 hepatoprotection (HepG2)

Reported

Silybin: decreased AST, LDH, MDA Silymarin & Silyphos: no significant effect

Model-dependent hepatoprotective response; not observed with crude mixture or complex.

HepG2 cells; specific to uncomplexed silybin at tested concentrations.

Evidence Dimension	Hepatoprotective efficacy against CCl4-induced injury
Target Compound Data	Significant decrease in AST, LDH, and MDA levels at 100 or 150 µg/mL
Comparator Or Baseline	Silymarin (SLM) and Silyphos (SLP) showed no significant hepatoprotection
Quantified Difference	Only SLB provided hepatoprotection
Conditions	In vitro HepG2 hepatoma cell line; CCl4-induced injury

Why This Matters

This evidence demonstrates that silybin possesses a distinct hepatoprotective mechanism not present in the crude silymarin mixture or a phospholipid complex, validating its use as a specific intervention in models of CCl4-mediated liver damage and differentiating it from related products.

• [1] Torres-González L, Waksman-Minsky N, Muñoz-Espinosa LE, Salazar-Aranda R, Pérez-Meseguer J, Cordero-Pérez P. In vitro assessment of hepatoprotective agents against damage induced by acetaminophen and CCl4. BMC Complement Altern Med. 2017 Jan 13;17(1):39. View Source

Oral Bioavailability: Silybin-Phosphatidylcholine Complex Provides a 9.6-Fold Increase vs. Silymarin Tablets

The poor oral bioavailability of unformulated silybin is a well-established limitation. Comparative pharmacokinetic studies demonstrate that a silybin-phosphatidylcholine complex (SPC) in an oily-medium soft-gel capsule significantly enhances systemic exposure. Specifically, the bioavailability of silybin from this complex is 9.6 times higher than that from conventional silymarin tablets, as indicated by plasma levels (P < 0.0001) [1]. This represents a critical differentiator for formulations intended for oral administration.

Oral bioavailability

Reported

9.6-fold increase vs. silymarin tablets

Formulation-dependent systemic exposure supports exposure-model review.

SPC oily-medium soft-gel; healthy volunteers (P

Anti-NF-κB & anti-HCV activity

Reported

Silybin A/B among strongest inhibitors

Supports pathway-specific research; diastereomeric purity relevant.

Huh7 cells; compared to other silymarin components.

Absorption rate (Cmax)

Reported

Silybin A: +365%; Silybin B: +450% vs. powder capsule

Formulation-dependent absorption; exposure onset differs.

Soft gel vs. powder; 12 volunteers, single dose.

Cytoprotection (primary human hepatocytes)

Reported

Silybin: less effective Silydianin/silychristin: best protection

Model-dependent profile; silybin may not be the most protective in all systems.

Allyl alcohol and CCl4 toxicity; primary human hepatocytes.

Evidence Dimension	Oral bioavailability (plasma silybin levels)
Target Compound Data	Silybin-phosphatidylcholine complex (SPC) in oily-medium soft-gel
Comparator Or Baseline	Conventional silymarin tablets
Quantified Difference	9.6-fold higher bioavailability (P < 0.0001)
Conditions	Healthy human volunteers; single oral dose

Why This Matters

This quantifies the substantial improvement in bioavailability achievable through advanced formulation, making it essential for procurement decisions where systemic exposure is critical for efficacy. It justifies the selection of specific commercial products (e.g., Siliphos®) over generic silymarin or unformulated silybin powder.

• [1] Superior silybin bioavailability of silybin-phosphatidylcholine complex in oily-medium soft-gel capsules versus conventional silymarin tablets in healthy volunteers. Eur J Clin Pharmacol. 2019;75(1):51-59. View Source

Anti-NF-κB and Anti-HCV Activity: Silybin A and B Are Among the Most Potent Silymarin Constituents

In studies on chronic hepatitis C virus (HCV) infection, the individual diastereomers silybin A and silybin B, along with isosilybin A and B, elicited the strongest inhibition of NF-κB-dependent transcription and anti-HCV actions compared to other silymarin components [1]. This indicates that the diastereomeric pair is not merely a major component but also one of the most functionally active for these specific therapeutic targets.

Anti-NF-κB & anti-HCV activity

Reported

Silybin A/B among strongest inhibitors

Supports pathway-specific research; diastereomeric purity relevant.

Huh7 cells; compared to other silymarin components.

Evidence Dimension	Inhibition of NF-κB-dependent transcription and HCV infection
Target Compound Data	Silybin A and silybin B (strong inhibition)
Comparator Or Baseline	Other silymarin flavonolignans (e.g., silychristin, silydianin) and crude silymarin extracts
Quantified Difference	Silybin A, silybin B, isosilybin A, and isosilybin B elicited the strongest anti-NF-κB and anti-HCV actions
Conditions	Human hepatoma Huh7 cells; HCV JFH-1 virus infection model

Why This Matters

This positions silybin (specifically its A and B diastereomers) as a key active component for research applications targeting NF-κB-mediated inflammation and HCV infection, distinguishing it from less active components in the silymarin complex.

• [1] Polyak SJ, Morishima C, Lohmann V, et al. Inhibition of T-cell inflammatory cytokines, hepatocyte NF-kappaB signaling, and HCV infection by standardized Silymarin. Gastroenterology. 2007;132(5):1925-36. View Source

Absorption Kinetics: IsaGenesis Soft Gel Formulation Enhances Cmax of Silybin A and B by 365% and 450%

The formulation technology significantly impacts the absorption rate and extent of silybin. In a crossover pharmacokinetic study, a soft gel formulation (IsaGenesis) was compared to a powdered capsule (Product B). The soft gel formulation achieved a 365% higher dose-corrected mean Cmax for silybin A and a 450% higher Cmax for silybin B, with Tmax reached at least 1 hour earlier for both diastereomers [1].

Absorption rate (Cmax)

Reported

Silybin A: +365%; Silybin B: +450% vs. powder capsule

Formulation-dependent absorption; exposure onset differs.

Soft gel vs. powder; 12 volunteers, single dose.

Evidence Dimension	Peak plasma concentration (Cmax)
Target Compound Data	IsaGenesis soft gel: dose-corrected mean Cmax
Comparator Or Baseline	Powdered Product B capsule
Quantified Difference	Silybin A: 365% greater; Silybin B: 450% greater; Tmax ≥1 hour earlier
Conditions	Randomized, open-label, crossover study in 12 healthy volunteers; single oral dose

Why This Matters

This demonstrates the critical role of formulation in achieving rapid and high systemic exposure to silybin. For applications where a quick onset or high peak concentration is desired, the selection of an advanced formulation like a soft gel is quantifiably superior to a simple powdered extract.

• [1] Li WY, Yu G, Hogan RM, Mohandas R, Frye RF, Gumpricht E, Markowitz JS. Relative Bioavailability of Silybin A and Silybin B From 2 Multiconstituent Dietary Supplement Formulations Containing Milk Thistle Extract: A Single-dose Study. Clin Ther. 2018 Jan;40(1):103-113. View Source

Silybin Demonstrates Inferior Cytoprotection in Human Hepatocytes Compared to Silydianin and Silychristin

In primary cultures of human hepatocytes, silybin and isosilybin were less effective cytoprotective agents against allyl alcohol and carbon tetrachloride toxicity compared to silydianin and silychristin. This indicates that silybin's hepatoprotective effects are not universally superior across all models and toxins [1].

Cytoprotection (primary human hepatocytes)

Reported

Silybin: less effective Silydianin/silychristin: best protection

Model-dependent profile; silybin may not be the most protective in all systems.

Allyl alcohol and CCl4 toxicity; primary human hepatocytes.

Evidence Dimension	Cytoprotection against allyl alcohol and CCl4 toxicity
Target Compound Data	Silybin (less effective)
Comparator Or Baseline	Silydianin and silychristin (best protection); Isosilybin (less effective)
Quantified Difference	The best protection was achieved by silydianin and silychristin, while silybin and isosilybin were less effective
Conditions	Primary human hepatocytes exposed to allyl alcohol or carbon tetrachloride

Why This Matters

This evidence cautions against assuming silybin is always the most hepatoprotective flavonolignan. It highlights the importance of selecting the specific compound based on the experimental model, as silydianin or silychristin may be more appropriate for certain cytoprotection studies.

• [1] Dvorák Z, Kosina P, Walterová D, Simánek V, Bachleda P, Ulrichová J. Primary cultures of human hepatocytes as a tool in cytotoxicity studies: cell protection against model toxins by flavonolignans obtained from Silybum marianum. Toxicol Lett. 2003 Feb 3;137(3):201-12. View Source

High-Value Research and Industrial Application Scenarios for Silybin

Mechanistic Studies of NF-κB-Mediated Inflammation and Antiviral Activity Against HCV

Based on its strong inhibition of NF-κB-dependent transcription and anti-HCV effects [1], silybin (particularly as isolated silybin A and B diastereomers) is the preferred compound over crude silymarin for investigating these specific molecular pathways. Its defined composition allows for precise dose-response and target engagement studies in hepatoma cell lines like Huh7. Procurement of high-purity silybin diastereomers is essential for reproducible results in these assays.

In Vivo Studies Requiring Enhanced Oral Bioavailability of Silybin

For any in vivo study or clinical application where systemic exposure to silybin is critical, the use of unformulated silybin powder or standard silymarin tablets is contraindicated due to extremely poor bioavailability. Instead, procurement should focus on proven advanced formulations, such as the silybin-phosphatidylcholine complex (Phytosome®), which provides up to a 9.6-fold increase in bioavailability [2] or other optimized delivery systems like soft gel capsules that enhance Cmax by over 350% [3]. This ensures that pharmacologically relevant plasma concentrations are achieved.

In Vitro Models of CCl4-Induced Hepatotoxicity

In HepG2 cell models of carbon tetrachloride (CCl4)-induced liver injury, purified silybin (SLB) is the only agent that demonstrates consistent, significant hepatoprotection among related milk thistle derivatives tested at comparable concentrations [4]. Silymarin (SLM) and silybin-phosphatidylcholine complexes (SLP) do not exhibit this effect. Therefore, uncomplexed silybin is the required material for research exploring protective mechanisms against CCl4 toxicity in this specific cell line.

Negative Control or Reference Standard in Antioxidant Assays

Given its exceptionally weak performance in DPPH radical scavenging assays (EC50 >115 µM) compared to taxifolin (EC50 = 32 µM) and silymarin [5], purified silybin can serve as a valuable negative control or baseline comparator in experiments designed to screen for potent direct antioxidants derived from milk thistle or other botanical sources. Its inclusion helps validate the sensitivity and specificity of the assay for detecting strong free radical scavengers.

Application

Selection Property

Validation Focus

NF-κB and HCV research models

Diastereomeric purity (silybin A/B)

Pathway-specific response in hepatoma cells

Oral bioavailability enhancement studies

Formulation-dependent systemic exposure

Pharmacokinetic and exposure-model review

CCl4-induced liver injury models

Uncomplexed silybin (SLB) identity

Model-specific cytoprotection endpoints

Direct antioxidant screening assays

Low DPPH radical scavenging profile

Assay specificity and sensitivity validation

• [1] Polyak SJ, Morishima C, Lohmann V, et al. Inhibition of T-cell inflammatory cytokines, hepatocyte NF-kappaB signaling, and HCV infection by standardized Silymarin. Gastroenterology. 2007;132(5):1925-36. View Source
• [2] Superior silybin bioavailability of silybin-phosphatidylcholine complex in oily-medium soft-gel capsules versus conventional silymarin tablets in healthy volunteers. Eur J Clin Pharmacol. 2019;75(1):51-59. View Source
• [3] Li WY, Yu G, Hogan RM, Mohandas R, Frye RF, Gumpricht E, Markowitz JS. Relative Bioavailability of Silybin A and Silybin B From 2 Multiconstituent Dietary Supplement Formulations Containing Milk Thistle Extract: A Single-dose Study. Clin Ther. 2018 Jan;40(1):103-113. View Source
• [4] Torres-González L, Waksman-Minsky N, Muñoz-Espinosa LE, Salazar-Aranda R, Pérez-Meseguer J, Cordero-Pérez P. In vitro assessment of hepatoprotective agents against damage induced by acetaminophen and CCl4. BMC Complement Altern Med. 2017 Jan 13;17(1):39. View Source
• [5] Free Radical Scavenging and Antioxidant Activities of Silymarin Components. Antioxidants (Basel). 2013 Dec 10;2(4):398-407. View Source